Cas no 771579-37-4 (Phenol,2-(aminomethyl)-, 1-acetate)

• Product Name: Phenol,2-(aminomethyl)-, 1-acetate
• CAS No: 771579-37-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 551694
• PubChem ID: 23000615
• Update Time: 2025-06-30

Phenol,2-(aminomethyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(aminomethyl)-, 1-acetate
• Phenol,2-(aminomethyl)-, acetate (ester) (9CI)
• 2-(Aminomethyl)phenyl acetate
• COXIADDOLPVBGM-UHFFFAOYSA-N
• 2-(aminomethyl)phenylacetate
• [2-(aminomethyl)phenyl] acetate
• Phenol, 2-(aminomethyl)-, acetate (ester) (9CI)
• SCHEMBL2910938
• AKOS006279164
• CS-0364740
• 771579-37-4

• Inchi： 1S/C9H11NO2/c1-7(11)12-9-5-3-2-4-8(9)6-10/h2-5H,6,10H2,1H3
• InChI Key： COXIADDOLPVBGM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3A^2

Additional information on Phenol,2-(aminomethyl)-, 1-acetate

Phenol,2-(aminomethyl)-, 1-acetate (CAS No. 771579-37-4): A Comprehensive Overview

Phenol,2-(aminomethyl)-, 1-acetate, identified by its Chemical Abstracts Service (CAS) number CAS No. 771579-37-4, is a significant compound in the field of pharmaceutical and chemical research. This compound, also known as 2-(aminomethyl)phenyl acetate, has garnered attention due to its versatile applications and potential in various biochemical pathways. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Phenol,2-(aminomethyl)-, 1-acetate consists of a phenolic ring substituted with an acetamido group at the 2-position and an aminomethyl group at the 3-position. This configuration imparts distinct reactivity and functionality, making it a useful building block for organic synthesis. The presence of both amine and ester functionalities allows for further derivatization, enabling the creation of diverse pharmacophores that can interact with biological targets.

In recent years, Phenol,2-(aminomethyl)-, 1-acetate has been explored in several cutting-edge research areas. One notable application is in the development of protease inhibitors, which are critical for treating various inflammatory and infectious diseases. The compound's ability to mimic natural amino acid sequences makes it an excellent candidate for designing molecules that can selectively inhibit specific proteases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against caspase-3, a key enzyme involved in apoptosis and inflammation.

Another area where Phenol,2-(aminomethyl)-, 1-acetate has shown promise is in the synthesis of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The structural features of this compound allow for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that certain derivatives exhibit significant antibacterial activity against Gram-positive and Gram-negative strains.

The compound's potential in drug development is further highlighted by its role as a precursor in the synthesis of bioactive peptides and peptidomimetics. Peptides have long been recognized for their therapeutic potential due to their ability to interact with biological targets with high specificity. However, their susceptibility to enzymatic degradation limits their clinical applications. By incorporating Phenol,2-(aminomethyl)-, 1-acetate into peptide mimetics, researchers can enhance stability while maintaining bioactivity. This approach has led to the development of novel compounds with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, Phenol,2-(aminomethyl)-, 1-acetate has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been investigated for their catalytic properties and potential use in industrial processes. Furthermore, the compound's fluorescence characteristics have been explored in the development of luminescent materials for sensors and imaging techniques.

The synthesis of Phenol,2-(aminomethyl)-, 1-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated phenols followed by functional group transformations such as esterification and reduction. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Evaluation of the safety profile of Phenol,2-(aminomethyl)-, 1-acetate is crucial for its practical use in various fields. While not classified as a hazardous material under standard regulations, proper handling procedures should be followed to minimize exposure risks. Studies on its toxicity have shown that it exhibits low acute toxicity when administered orally or dermally at moderate doses. However, prolonged exposure may lead to localized irritation or systemic effects depending on the concentration and route of administration.

The future prospects for Phenol,2-(aminomethyl)-, 1-acetate are promising given its diverse applications and potential for further innovation. Ongoing research aims to explore new derivatives with enhanced biological activity and improved pharmacokinetic properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions. As our understanding of biochemical pathways continues to expand, compounds like this will play an increasingly important role in addressing global health challenges.